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Compound of Interest

Compound Name: isoquinolin-3-amine

Cat. No.: B1296679 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Isoquinolin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is compiled from publicly available safety data sheets and chemical databases. It is not a

substitute for a comprehensive, substance-specific Safety Data Sheet (SDS) and a thorough

risk assessment prior to handling.

Chemical Identification and Properties
Isoquinolin-3-amine is a heterocyclic aromatic amine with a molecular formula of C₉H₈N₂. It is

a solid at room temperature and is utilized as a building block in organic synthesis, particularly

in the development of novel pharmaceutical compounds.
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Property Value Source

Molecular Formula C₉H₈N₂ --INVALID-LINK--[1]

Molecular Weight 144.17 g/mol --INVALID-LINK--[2]

CAS Number 25475-67-6 --INVALID-LINK--[2]

Appearance Solid --INVALID-LINK--[3]

Melting Point 174-178 °C --INVALID-LINK--[3]

Synonyms
3-Aminoisoquinoline, 3-

Isoquinolinamine
--INVALID-LINK--[2]

Hazard Identification and Classification
Isoquinolin-3-amine is classified as a hazardous substance. The following tables summarize

its GHS classification and associated hazard and precautionary statements.

GHS Hazard Classification
Hazard Class Category GHS Code

Acute Toxicity, Oral 4 H302

Acute Toxicity, Dermal 3 H311

Skin Irritation 2 H315

Serious Eye Irritation 2A H319

Specific Target Organ Toxicity,

Single Exposure
3 (Respiratory tract irritation) H335

Hazardous to the Aquatic

Environment, Chronic
3 H412

Sources: --INVALID-LINK--[4], --INVALID-LINK--[5]

GHS Label Elements
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Pictograms
alt text

alt text

Signal Word Danger

Hazard Statements

H302: Harmful if swallowed.[4][5] H311: Toxic in

contact with skin.[5] H315: Causes skin

irritation.[4][5] H319: Causes serious eye

irritation.[4][5] H335: May cause respiratory

irritation.[4] H412: Harmful to aquatic life with

long lasting effects.[5]

Precautionary Statements

Prevention: P261, P264, P270, P273, P280[4][5]

[6] Response: P301+P312, P302+P352,

P305+P351+P338, P312, P330, P332+P313,

P337+P313, P361+P364[5][6] Storage: P405[5]

Disposal: P501[5]

Quantitative Toxicity Data
Specific quantitative toxicity data, such as LD₅₀ (median lethal dose) values for Isoquinolin-3-
amine, are not readily available in the public domain. In the absence of this data, the

compound should be treated as having significant toxic potential based on its GHS

classification.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Isoquinolin-3-amine.

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[5]

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Ensure full body coverage.[5][7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation is experienced.[8][9]

Engineering Controls
All work with Isoquinolin-3-amine should be conducted in a properly functioning chemical

fume hood to minimize inhalation exposure.[10] Safety showers and eyewash stations must be

readily accessible.[8]

General Handling Procedures
Avoid all personal contact, including inhalation.[11]

Do not eat, drink, or smoke in the laboratory.[7]

Wash hands thoroughly after handling.[5]

Weigh the substance in a contained environment (e.g., in a fume hood).

Keep the container tightly closed when not in use.[5]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5] Keep locked up

and away from incompatible materials such as strong oxidizing agents and acids.[8]
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Diagram 1: Safe Handling Workflow for Isoquinolin-3-amine

Preparation

Handling

Post-Handling & Cleanup

Storage

Conduct Risk Assessment

Verify Fume Hood Function

Assemble Required PPE

Don PPE (Gloves, Goggles, Lab Coat)

Proceed to Handling

Work Exclusively in Fume Hood

Weigh/Transfer Compound

Tightly Seal Container After Use

Decontaminate Work Surface

Proceed to Cleanup

Store in Tightly Sealed Container

Store Compound

Dispose of Contaminated Waste Properly

Remove PPE

Wash Hands Thoroughly

Place in Cool, Dry, Ventilated Area

Ensure Area is Secure/Locked

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Experimental Workflow for Buchwald-Hartwig Amination
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Diagram 3: Generalized PI3K/Akt/mTOR Signaling Pathway

Growth Factor Receptor
(RTK)

PI3K

Activates

PIP3

Converts

PIP2

Akt

Activates

mTORC1

Activates

Cell Proliferation
& Survival

Promotes

Isoquinoline
Derivatives

(General Class)

Inhibits

Inhibits

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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